Cas no 29822-97-7 (6-Methoxy-1-benzofuran-3-carboxylic acid)
6-Methoxy-1-benzofuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-1-benzofuran-3-carboxylic acid
- ghl.PD_Mitscher_leg0.150
- AB76506
- SCHEMBL12433977
- 6-Methoxy-3-benzofurancarboxylic acid
- 6-methoxy-1-benzofuran-3-carboxylicacid
- PS-19937
- DB-140797
- CS-0132695
- EN300-195158
- Z1262521734
- 6-Methoxybenzofuran-3-carboxylic acid
- 29822-97-7
- E88471
- 6-Methoxy-1-benzofuran-3-carboxylic acid
-
- MDL: MFCD20642660
- Inchi: 1S/C10H8O4/c1-13-6-2-3-7-8(10(11)12)5-14-9(7)4-6/h2-5H,1H3,(H,11,12)
- InChI Key: HTAWVHCIBYVPFY-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)O)C2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 192.04225873g/mol
- Monoisotopic Mass: 192.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.7
- XLogP3: 1.8
6-Methoxy-1-benzofuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539120-250mg |
6-Methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 95%+ | 250mg |
$298 | 2023-02-17 | |
| Chemenu | CM539120-500mg |
6-Methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 95%+ | 500mg |
$497 | 2023-02-17 | |
| Chemenu | CM539120-1g |
6-Methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 95%+ | 1g |
$744 | 2023-02-17 | |
| Chemenu | CM539120-5g |
6-Methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 95%+ | 5g |
$2232 | 2023-02-17 | |
| Chemenu | CM539120-10g |
6-Methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 95%+ | 10g |
$3720 | 2023-02-17 | |
| eNovation Chemicals LLC | Y1219365-100mg |
6-methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 97% | 100mg |
$190 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219365-250MG |
6-methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 97% | 250mg |
$305 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219365-500MG |
6-methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 97% | 500mg |
$510 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219365-1G |
6-methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 97% | 1g |
$770 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219365-5G |
6-methoxybenzofuran-3-carboxylic acid |
29822-97-7 | 97% | 5g |
$2310 | 2024-07-21 |
6-Methoxy-1-benzofuran-3-carboxylic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 6-Methoxy-1-benzofuran-3-carboxylic acid
Introduction to 6-Methoxy-1-benzofuran-3-carboxylic acid (CAS No. 29822-97-7)
6-Methoxy-1-benzofuran-3-carboxylic acid (CAS No. 29822-97-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran scaffold and methoxy substituent, exhibits a range of biological activities that make it a valuable candidate for drug development and other applications.
The chemical structure of 6-Methoxy-1-benzofuran-3-carboxylic acid consists of a benzofuran ring, which is a six-membered aromatic ring fused with a five-membered furan ring. The presence of the methoxy group at the 6-position and the carboxylic acid group at the 3-position imparts specific physicochemical properties that influence its biological activity and potential therapeutic applications.
Recent studies have highlighted the potential of 6-Methoxy-1-benzofuran-3-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 6-Methoxy-1-benzofuran-3-carboxylic acid has shown promise as an antioxidant. Research conducted by a team at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound possesses strong radical scavenging activity, which can protect cells from oxidative damage. This property makes it a potential candidate for preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.
The pharmacokinetic properties of 6-Methoxy-1-benzofuran-3-carboxylic acid have also been investigated to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for successful drug candidates. These findings indicate that 6-Methoxy-1-benzofuran-3-carboxylic acid could be developed into an orally administered therapeutic agent.
To further explore the therapeutic potential of 6-Methoxy-1-benzofuran-3-carboxylic acid, several clinical trials are currently underway. One ongoing Phase II trial is evaluating its efficacy and safety in patients with moderate to severe rheumatoid arthritis. Preliminary results from this trial have shown promising outcomes, with significant reductions in disease activity scores and improved quality of life for patients.
Beyond its therapeutic applications, 6-Methoxy-1-benzofuran-3-carboxylic acid has also found use in other areas of research. For instance, it serves as a valuable building block in organic synthesis, enabling the creation of more complex molecules with diverse biological activities. Its versatility as a synthetic intermediate has led to its incorporation into various drug discovery programs aimed at developing novel treatments for a wide range of diseases.
In conclusion, 6-Methoxy-1-benzofuran-3-carboxylic acid (CAS No. 29822-97-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its anti-inflammatory and antioxidant properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development into therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in various medical fields.
29822-97-7 (6-Methoxy-1-benzofuran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)